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Compound of Interest

Compound Name: Jnj dgat2-A

Cat. No.: B10788057

Get Quote

\ J

Product Code: JNJ-DGAT2-A (CAS: 1962931-71-0) Target: Diacylglycerol O-Acyltransferase 2
(DGAT?2) Application: Lipid Metabolism, NASH, NAFLD, Triglyceride Synthesis Research[1]

Core Solubility & Formulation Data

Expert Note: INJ-DGAT2-A is a highly lipophilic small molecule. The most common cause of
experimental variability is not biological variance, but inconsistent solubility in aqueous cell
culture media.

Physicochemical Profile
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Parameter Value Technical Note

Use this for molarity

Molecular Weight 523.38 g/mol _
calculations.
] ] ] Do not use water or PBS for
Primary Solvent DMSO (Dimethyl Sulfoxide) )
stock preparation.
- Recommended Stock: 10 mM
Max Solubility (DMSO) ~100 mM (52 mg/mL) o
or 50 mM for ease of pipetting.
Compound will precipitate
Aqueous Solubility Negligible immediately if added directly to
media at high concentrations.
o ) Concentrations >50 uM risk
Cell Culture Limit ~20 UM (Typical Max)

precipitation in media.

Preparation Protocol: The "Shock-Free" Dilution
Method

Direct addition of high-concentration DMSO stock to media often causes localized precipitation
(micro-crystals) that are invisible to the naked eye but reduce bioavailability.

Step 1: Stock Solution Preparation[2][3][4]
» Weigh the lyophilized powder (e.g., 5 mg).

» Calculate DMSO volume for a 10 mM stock:
o Formula: Volume (mL) = Mass (mg) / [MW ( g/mol ) x Concentration (M)]
o Example: 5 mg/(523.38 x 0.01) = 0.955 mL DMSO.

» Vortex vigorously until completely clear.

o Aliquot immediately (20-50 pL vials) and store at -20°C or -80°C. Avoid freeze-thaw cycles.

Step 2: Application to Cells (The 1000x Rule)
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To maintain solubility and keep DMSO toxicity <0.1%, use a serial dilution in DMSO before the
final spike into media.

Scenario: You need a final concentration of 5 uM in the well.

 Intermediate Stock: Dilute your 10 mM Main Stock 1:2 in DMSO to create a 5 mM Working
Stock.

 Final Dilution: Add 1 pL of the 5 mM Working Stock per 1 mL of warm culture media (1:1000
dilution).

o Result: 5 puM INJ-DGAT2-A with 0.1% DMSO.

Visualization: Optimal Dilution Workflow
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Figure 1: Recommended "Shock-Free" dilution workflow to prevent compound precipitation.

Mechanism of Action & Biological Context

JNJ-DGAT2-A selectively inhibits DGAT?2 (Diacylglycerol O-Acyltransferase 2), the enzyme
responsible for the final step of triglyceride synthesis, specifically utilizing de novo synthesized
fatty acids.

Pathway Diagram
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Figure 2: INJ-DGAT2-A interrupts the conversion of Diacylglycerol to Triglycerides at the ER
membrane.

Troubleshooting & FAQs
Q1: | see cloudy precipitate when | add the compound to
my media. What happened?

Diagnosis: This is "solvent shock."” The hydrophobic compound crashed out of solution
because the local concentration was too high during mixing. Solution:

¢ Ensure your media is pre-warmed to 37°C. Cold media reduces solubility.

« Do not add 10 mM stock directly to media. Create a less concentrated "Working Stock” (e.g.,
1 mM) in DMSO first.
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» Vortex the media immediately upon addition.

Q2: My cells are detaching or dying in the vehicle
control wells.

Diagnosis: DMSO toxicity. Solution:

o Calculate your final DMSO percentage. It should be < 0.1% for sensitive cells (like primary
hepatocytes) and never exceed 0.5%.

e Check: If you are using a 10 mM stock to achieve 50 uM final concentration, you are adding
5 puL per mL (0.5% DMSO). This is too high. You need a higher concentration stock (e.g., 50
mM) to keep the DMSO volume low.

Q3: What is the expected IC507?

Answer:
e Enzymatic Assay (Sf9 membranes): ~0.14 uM [1].[2][3]
e Cellular Assay (HepG2): ~0.66 — 1.0 uM for inhibition of TG synthesis [2].

» Note: If you see no activity at 1 uM, check your solubility; the compound may have
precipitated, reducing the effective concentration.

Q4: Can | store the diluted media?

Answer:No. JNJ-DGAT2-A is prone to adhering to plastics (polystyrene) and precipitating over
time in aqueous buffers. Prepare fresh media containing the inhibitor immediately before every
media change.
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e Qi, J., etal. (2012).The use of stable isotope-labeled glycerol and oleic acid to differentiate
the hepatic functions of DGAT1 and -2.[4] Journal of Lipid Research, 53(6), 1106-1116.[1]
(Primary literature establishing the cellular IC50 in HepG2).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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